Cas no 66621-86-1 (2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI))

• Product Name: 2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)
• CAS No: 66621-86-1
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 964292
• PubChem ID: 12420755
• Update Time: 2025-04-19

2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidineacetic acid, 4,6-dimethoxy- (9CI)
• 2-Pyrimidineacetic acid,4,6-dimethoxy-(9ci)
• 2-(4,6-dimethoxypyrimidin-2-yl)acetic acid
• (4,6-dimethoxypyrimidin-2-yl)acetic acid
• VSESBYPJTBMGJK-UHFFFAOYSA-N
• 2-(4,6-dimethoxypyrimidin-2-yl)aceticacid
• 66621-86-1
• SCHEMBL7013448
• DB-346111

• Inchi： 1S/C8H10N2O4/c1-13-6-4-7(14-2)10-5(9-6)3-8(11)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： VSESBYPJTBMGJK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC(CC(=O)O)=N1)OC

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 81.5Ų